Cas no 7203-96-5 (azepane-2-thione)

Azepane-2-thione is a heterocyclic organic compound featuring a seven-membered azepane ring with a thiocarbonyl functional group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its thiocarbonyl group enhances nucleophilic substitution potential, facilitating the preparation of thioamide derivatives and other sulfur-containing compounds. Azepane-2-thione is particularly useful in medicinal chemistry for developing bioactive molecules due to its ability to modulate pharmacokinetic properties. The compound’s stability and compatibility with various reaction conditions further underscore its utility in research and industrial processes. Proper handling is advised due to potential sensitivity to moisture and air.
azepane-2-thione structure
azepane-2-thione structure
Product Name:azepane-2-thione
CAS No:7203-96-5
MF:C6H11NS
MW:129.2232401371
MDL:MFCD00006937
CID:563249
PubChem ID:87577068
Update Time:2025-05-27

azepane-2-thione Chemical and Physical Properties

Names and Identifiers

    • 2H-Azepine-2-thione,hexahydro-
    • ε-Thiocaprolactam
    • epsilon-Thiocaprolactam
    • a-Thiocaprolactam
    • azepane-2-thione
    • 1,3,4,5,6,7-hexahydro-1-azepin-2-thione
    • 1-azacycloheptane-2-thione
    • 2-thioxohexamethyleneimine
    • cis-Hexahydro-2-azepinethione
    • hexahydro-2H-azepine-2-thione
    • Thiocaprolactam
    • Hexahydro-2-azepinethione
    • .epsilon.-Caprothiolactam
    • .epsilon.-Thiocaprolactam
    • .omega.-Thiocaprolactam
    • 2H-Azepine-2-thione, hexahydro-
    • 2-AZEPINETHIONE, HEXAHYDRO-, (Z)-
    • NSC14023
    • AP7T5FNH9W
    • APLHDUWNMGJBFD-UHFFFAOYSA-N
    • epsilon-Caprothiolactam
    • 2-Azepanethione
    • 2-Azepanethione #
    • omega-Thiocaprolactam
    • azaperhydroepine-2-thion
    • NSC-14023
    • omega-Thiocaprolactam, 98%
    • BS-3770
    • UNII-AP7T5FNH9W
    • MFCD00006937
    • NSC816944
    • 1-AZA-2-CYCLOHEPTANETHIONE
    • ?-Thiocaprolactam
    • NSC-816944
    • W-THIOCAPROLACTAM 98%
    • AKOS003791195
    • NSC 14023
    • SCHEMBL109415
    • EINECS 230-572-9
    • T1297
    • PERHYDROAZEPINE-2-THIONE
    • 7203-96-5
    • DTXSID60222342
    • FT-0625679
    • NS00037319
    • 2H-Azepine-2-thione, hexahydro-(8CI)(9CI)
    • 2H-Azepine-2-thione, hexahydro-(8CI)
    • DTXCID60144833
    • DB-055598
    • STK301578
    • 2-AZACYCLOHEPTANTHIONE
    • MDL： MFCD00006937
    • Inchi： 1S/C6H11NS/c8-6-4-2-1-3-5-7-6/h1-5H2,(H,7,8)
    • InChI Key： APLHDUWNMGJBFD-UHFFFAOYSA-N
    • SMILES： S=C1CCCCCN1

Computed Properties

  • Exact Mass: 129.06100
  • Monoisotopic Mass: 129.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 90.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.8
  • Topological Polar Surface Area: 44.1

Experimental Properties

  • Color/Form: Not available
  • Density: 1.05
  • Melting Point: 105.0 to 108.0 deg-C
  • Boiling Point: 171°C/10mmHg(lit.)
  • Flash Point: 70.2°C
  • Refractive Index: 1.544
  • PSA: 44.12000
  • LogP: 1.80620
  • Solubility: Not available
  • Vapor Pressure: 0.5±0.4 mmHg at 25°C

azepane-2-thione Security Information

azepane-2-thione Pricemore >>

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azepane-2-thione Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:7203-96-5)azepane-2-thione
Order Number:A1206830
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 03:45
Price ($):178.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:7203-96-5)azepane-2-thione
A1206830
Purity:99%
Quantity:25g
Price ($):178.0
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